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Compound of Interest

2-[2-(Phenylthio)Phenyl]Acetic
Acid

Cat. No.: BO75655

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[2-(Phenylthio)Phenyl]Acetic Acid, with the Chemical Abstracts Service (CAS) number
1527-17-9, is a carboxylic acid derivative that appears in the chemical landscape primarily as a
pharmaceutical intermediate.[1][2] Its molecular structure, featuring a phenylthio group
attached to a phenylacetic acid backbone, suggests its potential utility in the synthesis of more
complex molecules. This technical guide aims to consolidate the available information on this
compound, focusing on its discovery, history, and known properties. However, it is crucial to
note at the outset that detailed public-domain information regarding the biological activity and
developmental history of this specific molecule is exceptionally scarce.

Chemical Properties and Synthesis

The fundamental properties of 2-[2-(Phenylthio)Phenyl]Acetic Acid are summarized in the
table below.
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Property Value

CAS Number 1527-17-9

Molecular Formula C14H1202S

Molecular Weight 244.31 g/mol

Appearance Light yellow to yellow solid
Melting Point 123 °C

Boiling Point 205 °C at 1.2 Torr

pKa (Predicted) 413 +0.10

Table 1: Physicochemical Properties of 2-[2-(Phenylthio)Phenyl]Acetic Acid. Data sourced
from chemical supplier databases.[2]

The synthesis of 2-[2-(Phenylthio)Phenyl]Acetic Acid, while not explicitly detailed in
dedicated publications, can be logically inferred from its structure. Standard synthetic organic
chemistry routes would likely involve the coupling of a phenylthiol derivative with a suitably
substituted phenylacetic acid precursor.

Discovery and History: An Obscure Path

The discovery and historical development of 2-[2-(Phenylthio)Phenyl]Acetic Acid are not
well-documented in publicly accessible scientific literature. Its primary designation as a
"pharmaceutical intermediate" suggests that its significance lies in its role as a building block
for other compounds of interest rather than as an active pharmaceutical ingredient (API) itself.
[1][2][3] The lack of extensive research into its own biological effects is a strong indicator of this
role.

Biological Activity and Potential Applications

There is a notable absence of specific studies detailing the biological activity, mechanism of
action, or any associated signaling pathways for 2-[2-(Phenylthio)Phenyl]Acetic Acid. While
the broader class of phenylacetic acid derivatives has been investigated for various therapeutic
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properties, including anti-inflammatory (NSAID-like) and antimicrobial activities, these findings
cannot be directly attributed to this specific molecule without dedicated research.[4]

The primary application of 2-[2-(Phenylthio)Phenyl]Acetic Acid, as reiterated by its
classification, is in organic synthesis.[1][2] It serves as a precursor for the creation of more
complex chemical entities, potentially including novel drug candidates or other commercially
valuable compounds.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis or biological evaluation of 2-
[2-(Phenylthio)Phenyl]Acetic Acid are not readily available in the scientific literature.
Commercial suppliers offer the compound, indicating that scalable synthetic routes exist, but
these are often proprietary.

Conclusion

2-[2-(Phenylthio)Phenyl]Acetic Acid remains a molecule of interest primarily to synthetic
chemists. Its history and specific biological functions are largely unrecorded in the public
domain, pointing to its role as a behind-the-scenes player in the synthesis of other compounds.
While its structural motifs are common in pharmacologically active molecules, any potential
therapeutic properties of this specific acid have yet to be thoroughly investigated and reported.
For researchers in drug discovery and development, this compound represents a potential
starting point for the synthesis of novel chemical entities, though its own biological profile is a
blank slate awaiting exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075655#discovery-and-history-of-2-2-phenylthio-
phenyl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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